4,4'-Ethene-1,1-diylbis(n,n-diethylaniline)

• CAS RN: 6961-56-4
• Molecular Formula: C22H30N2
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 4-[1-[4-(diethylamino)phenyl]ethenyl]-N,N-diethylaniline
• InChI: InChI=1S/C22H30N2/c1-6-23(7-2)21-14-10-19(11-15-21)18(5)20-12-16-22(17-13-20)24(8-3)9-4/h10-17H,5-9H2,1-4H3
• InChI Key: BVIJGTIEFJIXHX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C)C2=CC=C(C=C2)N(CC)CC

Description

4,4'-Ethene-1,1-diylbis(n,n-diethylaniline) is a useful research compound. Its molecular formula is C22H30N2 and its molecular weight is 322.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Into 200 ml of IN--HCl solution was dissolved 10 g of 2,2-bis(4-diethylaminophenyl)propionic acid. Thereto was gradually added 5.7 g of ferric chloride at room temperature and the mixture was reacted with stirring for 2 hours. The reaction mixture was adjusted to alkaline with addition of aqueous solution of sodium hydroxide and then extracted with 50 ml of toluene. The toluene layer was concentrated at a reduced pressure to obtain crystals. The crystal was recrystallized from ethanol to give 6.5 g (yield 74.3%) of 1,1-bis(4-diethylaminophenyl)ethylene, having a melting point of 100°~102° C.